Cas no 2738381-47-8 (Anti-infective agent 5)

• Product Name: Anti-infective agent 5
• CAS No: 2738381-47-8
• MF: C₁₈H₁₃N₅O₃
• MW: 347.33
• CID: 5147207
• Update Time: 2025-07-14

Anti-infective agent 5 Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazin-8(7H)-one, 2-nitro-7-[[4-(3-pyridinyl)phenyl]methyl]-
• Anti-infective agent 5

• Inchi： 1S/C18H13N5O3/c24-18-17-20-16(23(25)26)12-21(17)8-9-22(18)11-13-3-5-14(6-4-13)15-2-1-7-19-10-15/h1-10,12H,11H2
• InChI Key： RYMURFCZKNEFRQ-UHFFFAOYSA-N
• SMILES： C12=NC([N+]([O-])=O)=CN1C=CN(CC1=CC=C(C3=CC=CN=C3)C=C1)C2=O

Additional information on Anti-infective agent 5

Comprehensive Analysis of Anti-infective Agent 5 (CAS No. 2738381-47-8): Mechanism, Applications, and Future Prospects

In the rapidly evolving field of antimicrobial research, Anti-infective Agent 5 (CAS No. 2738381-47-8) has emerged as a promising candidate for addressing drug-resistant infections. This compound, with its unique chemical structure, exhibits potent activity against a broad spectrum of pathogens, including bacteria, fungi, and viruses. As global health concerns like antimicrobial resistance (AMR) and emerging infectious diseases dominate headlines, the demand for novel anti-infective agents has never been higher. Researchers and pharmaceutical companies are actively exploring compounds like Anti-infective Agent 5 to develop next-generation therapies.

The molecular mechanism of Anti-infective Agent 5 involves targeting essential microbial pathways, such as cell wall synthesis or protein translation, while minimizing toxicity to human cells. This selectivity is a critical advantage, as it reduces side effects and improves patient outcomes. Recent studies have highlighted its efficacy against multidrug-resistant (MDR) strains, making it a potential game-changer in the fight against superbugs. Keywords like "new antimicrobial drugs 2024" and "how to combat antibiotic resistance" reflect the public's growing interest in this area.

From a clinical perspective, Anti-infective Agent 5 is being investigated for applications in hospital-acquired infections (HAIs), chronic wound care, and even veterinary medicine. Its versatility aligns with trending searches such as "best treatments for stubborn infections" and "alternatives to traditional antibiotics." Preclinical trials have shown encouraging results, with some formulations demonstrating synergistic effects when combined with existing drugs. This opens doors for combination therapies, a hot topic in infectious disease research.

The synthesis and scalability of Anti-infective Agent 5 (CAS No. 2738381-47-8) are also under scrutiny. Innovations in green chemistry and continuous manufacturing processes aim to address challenges related to cost and production efficiency. Queries like "sustainable drug production methods" and "how are new medicines made" underscore the intersection of science and public curiosity. Furthermore, computational modeling and AI-driven drug design are accelerating the optimization of this compound, a trend mirrored in popular searches such as "AI in pharmaceutical development."

Looking ahead, the potential of Anti-infective Agent 5 extends beyond human medicine. Its application in agriculture to combat plant pathogens or in water treatment systems could revolutionize multiple industries. As the scientific community continues to explore its full potential, this compound stands as a testament to the power of innovation in addressing global health challenges. With ongoing research and clinical trials, Anti-infective Agent 5 may soon transition from the lab to the pharmacy shelf, offering hope in an era of escalating microbial threats.